Cas no 58235-54-4 (2-bromo-1-(4-bromo-2,6-dimethoxyphenoxy)-3,4,5-trimethoxybenzene)

• Product Name: 2-bromo-1-(4-bromo-2,6-dimethoxyphenoxy)-3,4,5-trimethoxybenzene
• CAS No: 58235-54-4
• MF: C₁₇H₁₈Br₂O₆
• MW: 478.129224300385
• CID: 948220
• PubChem ID: 314905
• Update Time: 2025-04-19

2-bromo-1-(4-bromo-2,6-dimethoxyphenoxy)-3,4,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-bromo-2,6-dimethoxyphenoxy)-3,4,5-trimethoxybenzene
• DTXSID90311016
• 58235-54-4
• NSC-237506
• NSC237506

• Inchi： 1S/C17H18Br2O6/c1-20-11-6-9(18)7-12(21-2)15(11)25-10-8-13(22-3)16(23-4)17(24-5)14(10)19/h6-8H,1-5H3
• InChI Key： RSAPJZJRTJIRKS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1OC1C(=CC(=CC=1OC)Br)OC)OC)OC)OC

Computed Properties

• Exact Mass: 475.94694
• Monoisotopic Mass: 475.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 457.9°C at 760 mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.563
• PSA: 55.38